494762-76-4 Price
This page is the exclusive Price page for 494762-76-4.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
C17H14N2O3
294.304664134979
MFCD00409890
1521583
N-(4-hydroxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| abcr | AB162615-1 g | abcr | 1g | €132.50 | 23 Jun. 2023 | ||
| abcr | AB162615-2 g | abcr | 2g | €167.50 | 23 Jun. 2023 | ||
| abcr | AB162615-5 g | abcr | 5g | €290.00 | 23 Jun. 2023 | ||
| abcr | AB162615-10 g | abcr | 10g | €325.00 | 23 Jun. 2023 | ||
| A2B Chem LLC | AI77800-1mg | a2bchem | >90% | 1mg | $201.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AI77800-5mg | a2bchem | >90% | 5mg | $214.00 | 19 Apr. 2024 | |
| A2B Chem LLC | AI77800-10mg | a2bchem | >90% | 10mg | $240.00 | 19 Apr. 2024 | |
| abcr | AB162615-1g | abcr | 1g | €132.50 | 18 Apr. 2025 | ||
| abcr | AB162615-2g | abcr | 2g | €167.50 | 18 Apr. 2025 | ||
| abcr | AB162615-5g | abcr | 5g | €290.00 | 18 Apr. 2025 | ||
| abcr | AB162615-10g | abcr | 10g | €325.00 | 18 Apr. 2025 |
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shanghai Aoguang Biotechnology Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises